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Compound of Interest

Compound Name: 4-Dodecyloxyphenol

CAS No.: 13037-87-1

Cat. No.: B076952

Get Quote

Application Note & Protocol Guide

Executive Summary
This technical guide details the formulation, processing, and validation of 4-Dodecyloxyphenol
(4-DOP) as a primary antioxidant and UV stabilizer. While traditional hindered phenols (e.g.,

BHT) are volatile, 4-DOP (CAS 13037-87-1) leverages a C12-alkoxy tail to provide superior

lipophilicity, reduced volatility, and enhanced compatibility with non-polar matrices such as

polyolefins and liquid crystalline polymers.

Target Audience: Polymer Chemists, Material Scientists, and Pharmaceutical Packaging

Engineers. Primary Application: Stabilization of medical-grade plastics, agricultural films, and

optical resins against photo-oxidative degradation.

Chemical Identity & Properties
4-Dodecyloxyphenol acts as a chain-breaking donor (CB-D) antioxidant. Its efficacy stems

from the electron-donating dodecyloxy group at the para position, which stabilizes the resulting

phenoxy radical after hydrogen abstraction.
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Table 1: Physicochemical Specifications
Property Specification Notes

Chemical Name 4-(Dodecyloxy)phenol
Also: Hydroquinone

monododecyl ether

CAS Number 13037-87-1 Distinct from alkylated phenols

Molecular Formula C₁₈H₃₀O₂ MW: 278.43 g/mol

Appearance White crystalline solid Rod-like mesogenic structure

Melting Point 73 – 79 °C
Ideal for melt blending in

polyolefins

Boiling Point ~158 °C @ 3 Torr Low volatility during extrusion

Solubility
Soluble: Toluene, Acetone,

DCMInsoluble: Water
Highly lipophilic (LogP > 6)

Mechanistic Action
Unlike UV absorbers (which dissipate energy as heat), 4-DOP functions as a radical scavenger.

UV radiation cleaves polymer chains (RH), generating free radicals (R•) that react with oxygen

to form peroxy radicals (ROO•). 4-DOP intercepts this propagation step.

Diagram 1: Stabilization Mechanism
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Caption: The H-donor mechanism of 4-Dodecyloxyphenol intercepts the auto-oxidation cycle,

converting reactive peroxy radicals into stable hydroperoxides and non-reactive phenoxy

radicals.

Formulation Protocols
Synergistic Strategy
Phenolic stabilizers like 4-DOP are rarely used alone due to the risk of "pinking" (formation of

quinones). A robust formulation requires a binary or ternary system:

Primary Stabilizer: 4-Dodecyloxyphenol (0.1 – 0.5 wt%) – Scavenges radicals.

Secondary Stabilizer: Phosphite (e.g., Tris(2,4-di-tert-butylphenyl)phosphite) (0.1 – 0.3 wt%)

– Decomposes hydroperoxides.

UV Absorber (Optional): Benzotriazole (0.2 wt%) – Shields the matrix if high UV exposure is

expected.

Protocol A: Melt Extrusion (Polypropylene Matrix)
Objective: Create a UV-stabilized masterbatch for medical packaging films.

Materials:

Polypropylene (PP) homopolymer (MFI ~12).

4-Dodecyloxyphenol (Recrystallized).

Antioxidant 168 (Phosphite synergist).

Workflow:

Pre-Weighing: Calculate specific loading. For a 1 kg batch:

PP: 994 g
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4-DOP: 4 g (0.4%)

Phosphite: 2 g (0.2%)

Dry Blending: Tumble mix components in a V-blender for 15 minutes at 25 RPM. Ensure 4-

DOP (which melts at ~75°C) is well-dispersed to prevent agglomeration during feeding.

Compounding (Twin Screw Extruder):

Zone 1 (Feed): 160°C

Zone 2-3 (Compression): 190°C (Ensure complete melting of PP)

Zone 4 (Die): 200°C

Note: Do not exceed 230°C to prevent thermal decomposition of the ether linkage in 4-

DOP.

Pelletizing: Water bath cooling followed by strand cutting.

Drying: Dry pellets at 80°C for 4 hours to remove surface moisture.

Protocol B: Solvent Casting (Optical Films)
Objective: Incorporate 4-DOP into thin films (e.g., PMMA or Polycarbonate) for optical clarity

testing.

Dissolution: Dissolve 10g of Polymer and 0.05g of 4-DOP in 100mL of Dichloromethane

(DCM).

Filtration: Pass solution through a 0.45 µm PTFE filter to remove particulates.

Casting: Pour onto a glass petri dish or use a doctor blade for uniform thickness (e.g., 50

µm).

Evaporation: Cover with a perforated lid to allow slow solvent evaporation (24h at RT) to

prevent bubble formation.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076952?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Validation & Performance Testing
Diagram 2: Validation Workflow
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Caption: Comprehensive validation workflow ensuring thermal stability (TGA/DSC) and long-

term UV resistance (QUV/FTIR).

Key Performance Indicators (KPIs)
Oxidation Induction Time (OIT): Using DSC, heat the sample to 200°C under N₂, then switch

to O₂. Formulations with 4-DOP should exhibit an OIT > 20 minutes (vs. < 5 min for virgin

PP).

Carbonyl Index (FTIR): Monitor the peak at 1715 cm⁻¹. A lower rate of growth in the carbonyl

peak indicates successful radical scavenging.
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Yellowness Index (YI): Phenolics can discolor. If YI increases significantly (>5 units) after

500h QUV, increase the Phosphite ratio.

Troubleshooting & Safety
Troubleshooting Guide

Issue Probable Cause Corrective Action

Blooming (White powder on

surface)

4-DOP concentration too high

(>1.0%) or incompatibility.

Reduce loading to <0.5% or

use a more polar matrix (e.g.,

PET).

Discoloration (Pink/Yellow)
Formation of quinones (pH

sensitivity).

Avoid alkaline fillers (e.g.,

Calcium Carbonate). Add a

phosphite stabilizer.

Low OIT
Thermal degradation during

extrusion.

Lower extrusion temperature;

ensure inert gas (N₂)

blanketing at the hopper.

Safety & Handling (EHS)
Hazard: 4-Dodecyloxyphenol is a skin irritant and toxic to aquatic life (H315, H410).

PPE: Nitrile gloves, safety goggles, and N95 dust mask are mandatory during weighing and

handling.

Disposal: Do not wash down drains. Dispose of as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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